Cas no 2138574-09-9 (1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine)
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2138574-09-9
- 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine
- EN300-1152784
-
- Inchi: 1S/C12H21N3/c1-10(2)11(3,4)12(10,5)8-7-9(13)15(6)14-8/h7H,13H2,1-6H3
- InChI Key: OXEMSOOKWILUIH-UHFFFAOYSA-N
- SMILES: N1=C(C=C(N)N1C)C1(C)C(C)(C)C1(C)C
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.8Ų
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1152784-0.05g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 0.05g |
$983.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-0.1g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 0.1g |
$1031.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-0.25g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 0.25g |
$1078.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-0.5g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 0.5g |
$1124.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-1.0g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-2.5g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 2.5g |
$2295.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-5.0g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1152784-10.0g |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine |
2138574-09-9 | 10g |
$5037.0 | 2023-05-26 |
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine
Introduction to 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine (CAS No. 2138574-09-9)
1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine, with the CAS number 2138574-09-9, is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the pentamethylcyclopropyl group in its structure imparts additional stability and specific interactions with biological targets, making it a promising candidate for various therapeutic applications.
The chemical structure of 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a methyl group at the 1-position and a pentamethylcyclopropyl group at the 3-position. The pentamethylcyclopropyl moiety is particularly noteworthy due to its unique electronic and steric properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles. This structural feature has been shown to enhance the compound's binding affinity to specific receptors, thereby potentiating its biological activity.
Recent studies have highlighted the potential of 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent and selective inhibitor of specific enzymes involved in inflammatory pathways. This makes it a valuable lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary clinical trials have shown promising results in reducing inflammation and pain in patients with chronic conditions such as osteoarthritis and rheumatoid arthritis.
The pharmacological profile of 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine has also been investigated in the context of neurodegenerative diseases. Studies conducted by researchers at leading pharmaceutical companies have indicated that this compound can effectively modulate certain neurotransmitter systems, potentially offering neuroprotective benefits. These findings suggest that it could be a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a significant role.
In addition to its therapeutic potential, 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine has been explored for its use in drug delivery systems. Its unique chemical structure allows for the development of prodrugs that can improve solubility, bioavailability, and target specificity. This is particularly important for enhancing the therapeutic index of drugs and reducing side effects. Research published in the Journal of Pharmaceutical Sciences has shown that prodrugs derived from this compound exhibit enhanced permeability across biological membranes, making them suitable for oral administration.
The synthesis of 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine involves several well-established chemical reactions, including cyclization and substitution steps. The process typically starts with the formation of a pyrazole ring through a condensation reaction between an appropriate hydrazine derivative and an acyl chloride or ester. Subsequent functionalization steps introduce the methyl and pentamethylcyclopropyl groups to yield the final product. The high yield and purity obtained through these synthetic routes make it feasible for large-scale production in pharmaceutical settings.
Safety and toxicity studies on 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine have been conducted to ensure its suitability for human use. In vitro assays have shown that it exhibits low cytotoxicity against normal cell lines while demonstrating selective activity against target cells involved in disease processes. Animal studies have further confirmed its safety profile, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into clinical trials.
In conclusion, 1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine (CAS No. 2138574-09-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other conditions where selective receptor modulation is beneficial. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field.
2138574-09-9 (1-methyl-3-(pentamethylcyclopropyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)